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Compound of Interest

Compound Name: Todralazine hydrochloride

Cat. No.: B1682393 Get Quote

For Immediate Release

This technical guide offers an in-depth exploration of Todralazine hydrochloride, an

antihypertensive agent, for researchers, scientists, and professionals in drug development. This

document provides a comprehensive summary of its chemical properties, mechanism of action,

and relevant experimental protocols.

Core Chemical Properties
Todralazine hydrochloride is the hydrochloride salt of Todralazine. It is important to

distinguish between the different forms of this compound, as their molecular weights and

formulas vary. The anhydrous form, the hydrochloride salt, and the monohydrate of the

hydrochloride salt are detailed below.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Notes

Todralazine C₁₁H₁₂N₄O₂ 232.24
The active base

compound.[1][2][3]

Todralazine

Hydrochloride

(anhydrous)

C₁₁H₁₂N₄O₂ · HCl 268.70
The hydrochloride

salt.[4][5][6][7]

Todralazine

Hydrochloride

Monohydrate

C₁₁H₁₂N₄O₂ · HCl ·

H₂O
286.72

The hydrated form of

the hydrochloride salt.

[8]

Mechanism of Action and Therapeutic Potential
Todralazine hydrochloride functions as an antihypertensive agent through a multi-faceted

mechanism. It is recognized as a β2-adrenergic receptor (β2AR) blocker.[7] Its therapeutic

effects are also attributed to its antioxidant and free radical scavenging activities.[8] The

vasodilatory properties of related hydrazinophthalazine derivatives suggest a mechanism

involving the relaxation of arterial smooth muscle.[4]

A significant area of research for Todralazine has been its radioprotective effects, linked to its

ability to promote the expansion of hematopoietic stem cells (HSCs).[1][4]

Experimental Protocols
In Vivo Solubility Preparation for Preclinical Studies
For in vivo experiments, preparing a clear and stable solution of Todralazine hydrochloride is

critical. The following protocols provide methods for solubilizing the compound for

administration. It is recommended to prepare a stock solution first, which can then be diluted

with co-solvents. To aid dissolution, gentle heating and/or sonication can be applied. Stock

solutions are best stored at -80°C for up to 6 months or -20°C for up to 1 month in sealed

containers, protected from moisture.[8]

Protocol 1: General Purpose Vehicle[8]
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Prepare a stock solution of Todralazine hydrochloride in DMSO.

Sequentially add the following solvents, ensuring the solution is mixed thoroughly after each

addition:

10% DMSO (from stock solution)

40% PEG300

5% Tween-80

45% Saline

This method yields a clear solution with a solubility of at least 2.08 mg/mL (7.74 mM).

Protocol 2: For Formulations with Cyclodextrin[8]

Prepare a stock solution of Todralazine hydrochloride in DMSO.

Add 10% DMSO stock solution to 90% of a 20% SBE-β-CD solution in saline.

Mix until a clear solution is obtained. This method also achieves a solubility of at least 2.08

mg/mL (7.74 mM).

Protocol 3: For Oil-Based Formulations[8]

Prepare a stock solution of Todralazine hydrochloride in DMSO.

Add 10% DMSO stock solution to 90% Corn Oil.

Mix thoroughly. This formulation also provides a solubility of at least 2.08 mg/mL (7.74 mM).

Note that this protocol should be used with caution for studies with continuous dosing

exceeding two weeks.

Radioprotective and Hematopoietic Effects in Zebrafish
Embryos
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A study by Dimri et al. (2015) elucidated the radioprotective effects of Todralazine in a zebrafish

model, linking it to the expansion of hematopoietic stem cells.

Experimental Workflow:

In Silico Screening: The Johns Hopkins Clinical Compound Library was screened to identify

potential β2AR blockers. Todralazine was identified as a candidate with a binding energy of

-8.4 kcal/mol.[1]

Zebrafish Embryo Treatment: Wild-type zebrafish embryos were treated with 5 µM

Todralazine.[1]

Induction of Anemia: To assess the effect on erythropoiesis under stress, some embryos

were exposed to phenylhydrazine (PHZ) to induce hemolytic anemia.

Assessment of Erythropoiesis: The number of mature erythrocytes in the caudal

hematopoietic tissue (CHT) was quantified.

Gene Expression Analysis: The expression of hematopoietic stem cell markers, runx1 and

cMyb, was measured using quantitative real-time PCR (qPCR).

Radioprotection Assay: Embryos were pre-treated with 5 µM Todralazine for 30 minutes

before being exposed to 20 Gy of gamma radiation. Survival and apoptosis were monitored.

Antioxidant Activity Assay: The hydroxyl radical scavenging potential of Todralazine was

assessed using a 2-deoxyribose degradation test.

Key Findings from the Study:

Todralazine treatment led to a 2.3-fold increase in mature erythrocytes in the CHT of wild-

type embryos and a 1.44-fold increase in anemic embryos.[4]

Expression of HSC marker genes, runx1 and cMyb, increased by 3.3-folds and 1.41-folds,

respectively, in Todralazine-treated embryos.[1][4]

Pre-treatment with Todralazine provided an 80% survival advantage to zebrafish embryos

over 6 days following lethal irradiation.[1]
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Visualizing Workflows and Pathways
To better understand the experimental processes and potential mechanisms of action, the

following diagrams have been generated using Graphviz.
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Experimental workflow for assessing Todralazine's effects in zebrafish.
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Proposed signaling pathway for Todralazine-induced HSC expansion.
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Potential mechanism of vasodilation for hydrazinophthalazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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